molecular formula C19H20N4O3S B2444118 3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(4-(p-tolyl)thiazol-2-yl)propanamide CAS No. 1105230-23-6

3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(4-(p-tolyl)thiazol-2-yl)propanamide

Cat. No. B2444118
CAS RN: 1105230-23-6
M. Wt: 384.45
InChI Key: ZMTZQUMQELYIHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(4-(p-tolyl)thiazol-2-yl)propanamide is a useful research compound. Its molecular formula is C19H20N4O3S and its molecular weight is 384.45. The purity is usually 95%.
BenchChem offers high-quality 3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(4-(p-tolyl)thiazol-2-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(4-(p-tolyl)thiazol-2-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

However, the search returned several studies related to chemosensitivity assays, drug metabolism, and environmental exposure to various compounds, which might suggest the broader context in which similar compounds are studied. These include the role of chemosensitivity tests in evaluating the prognosis of cancer patients and the assessment of drug metabolism and excretion in humans. For example:

  • Chemosensitivity Tests in Cancer Prognosis : Studies have evaluated the role of chemosensitivity tests, such as the MTT assay, in predicting patient responses to chemotherapy for various cancers including gastric and colorectal cancers. These tests help in selecting appropriate chemotherapeutic drugs, potentially improving patient outcomes (Nakamura et al., 2006; Kabeshima et al., 2002).

  • Drug Metabolism and Excretion : Research on the metabolism and excretion of pharmaceuticals, such as the study on INCB018424, a selective Janus tyrosine kinase 1/2 inhibitor, provides insights into how drugs are processed in the human body. This includes understanding the pharmacokinetics, which is crucial for determining the safety and efficacy of drugs (Shilling et al., 2010).

  • Environmental Exposure to Pesticides : Studies on the exposure to organophosphorus and pyrethroid pesticides in children highlight the importance of assessing environmental factors and their impact on health. Such research contributes to understanding the risk factors associated with chemical exposure in different populations (Babina et al., 2012).

properties

IUPAC Name

3-(3,6-dimethyl-2,4-dioxo-1H-pyrimidin-5-yl)-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H20N4O3S/c1-11-4-6-13(7-5-11)15-10-27-18(21-15)22-16(24)9-8-14-12(2)20-19(26)23(3)17(14)25/h4-7,10H,8-9H2,1-3H3,(H,20,26)(H,21,22,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZMTZQUMQELYIHH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CCC3=C(NC(=O)N(C3=O)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H20N4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

384.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(4-(p-tolyl)thiazol-2-yl)propanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.